N-(3-chlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)acetamide
• InChI: InChI=1S/C15H19ClN2O3/c16-12-2-1-3-13(10-12)17-14(19)11-18-6-4-15(5-7-18)20-8-9-21-15/h1-3,10H,4-9,11H2,(H,17,19)
• InChI Key: KTHVANRXJOGMAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol

Description

N-(3-chlorophenyl)-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as CDPPB and is known for its potential application in the treatment of various neurological disorders. The compound has been studied extensively in recent years, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of CDPPB is not fully understood, but it is thought to act as a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor is involved in various physiological processes, including learning and memory, and has been implicated in the pathogenesis of several neurological disorders. CDPPB has been shown to enhance the activity of mGluR5, which may explain its neuroprotective and cognitive-enhancing effects.
Biochemical and Physiological Effects:
CDPPB has been shown to have several biochemical and physiological effects, including enhancing synaptic plasticity, promoting neuroprotection, and improving cognitive function. The compound has also been found to have antipsychotic and anxiolytic effects, making it a potential candidate for the treatment of various psychiatric disorders.

Advantages and Limitations for Lab Experiments

CDPPB has several advantages for use in lab experiments, including its specificity for mGluR5, its ability to cross the blood-brain barrier, and its neuroprotective effects. However, the compound also has several limitations, including its potential toxicity, its variable effects in different animal models, and its limited solubility in water.

Future Directions

There are several future directions for the study of CDPPB, including further exploration of its mechanism of action, optimization of its pharmacological properties, and investigation of its potential application in the treatment of various neurological and psychiatric disorders. Additionally, the compound may have applications in other areas of research, such as drug addiction and pain management.
Conclusion:
In conclusion, CDPPB is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in the treatment of various neurological and psychiatric disorders. The compound has been studied extensively, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been the subject of numerous scientific studies. Further research is needed to fully understand the potential of CDPPB and to optimize its pharmacological properties for use in clinical settings.

Scientific Research Applications

CDPPB has been the subject of extensive scientific research, with numerous studies exploring its potential application in the treatment of various neurological disorders. The compound has been shown to have a positive effect on synaptic plasticity, which is essential for learning and memory processes. CDPPB has also been found to have a neuroprotective effect, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.